Cas no 2140262-86-6 (Bicyclo[3.1.0]hexan-1-amine, hydrochloride (1:1), (1R,5R)-)

• Product Name: Bicyclo[3.1.0]hexan-1-amine, hydrochloride (1:1), (1R,5R)-
• CAS No: 2140262-86-6
• MF: C₆H₁₂ClN
• MW: 133.619180679321
• CID: 5408413
• PubChem ID: 132342204
• Update Time: 2025-06-15

Bicyclo[3.1.0]hexan-1-amine, hydrochloride (1:1), (1R,5R)- Chemical and Physical Properties

Names and Identifiers

• Bicyclo[3.1.0]hexan-1-amine, hydrochloride (1:1), (1R,5R)-
• EN300-704049
• Rac-(1R,5R)-bicyclo[3.1.0]hexan-1-aminehydrochloride
• (1R,5R)-bicyclo[3.1.0]hexan-1-amine;hydrochloride
• 2140262-86-6
• AKOS034820604
• Z2896162962
• Rac-(1R,5R)-bicyclo[3.1.0]hexan-1-amine hydrochloride
• 2137600-90-7

• Inchi： 1S/C6H11N.ClH/c7-6-3-1-2-5(6)4-6;/h5H,1-4,7H2;1H/t5-,6-;/m1./s1
• InChI Key： BXTAZROIDWHIEP-KGZKBUQUSA-N
• SMILES： Cl.N[C@@]12CCC[C@@H]1C2

Computed Properties

• Exact Mass: 133.0658271g/mol
• Monoisotopic Mass: 133.0658271g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 100
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26Ų

Additional information on Bicyclo[3.1.0]hexan-1-amine, hydrochloride (1:1), (1R,5R)-

Bicyclo[3.1.0]hexan-1-amine, hydrochloride (1:1), (1R,5R)- and Its Significance in Modern Chemical Biology

Bicyclo[3.1.0]hexan-1-amine, hydrochloride (1:1), (1R,5R)-, with the CAS number 2140262-86-6, represents a structurally unique and biologically intriguing compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This bicyclic amine derivative, specifically its hydrochloride salt form, is characterized by a fused ring system consisting of three carbon atoms in one ring and four in the other, linked by a shared carbon atom. The stereochemistry at the 1R and 5R positions further enhances its molecular complexity and potential for diverse biological interactions.

The< strong>Bicyclo[3.1.0]hexan-1-amine, hydrochloride (1:1), (1R,5R)- compound has been studied extensively for its pharmacological properties and potential applications in drug discovery. Its unique three-dimensional structure mimics natural amino acid scaffolds, making it a valuable scaffold for designing novel bioactive molecules. The hydrochloride salt form enhances the compound's solubility and stability, which are critical factors for its formulation in pharmaceutical applications.

In recent years, there has been a surge in research focused on developing small-molecule modulators that can interact with biological targets with high specificity and affinity. The< strong>Bicyclo[3.1.0]hexan-1-amine, hydrochloride (1:1), (1R,5R)- molecule has been explored as a potential lead compound in several therapeutic areas, including central nervous system disorders, inflammation, and cancer. Its ability to modulate key enzymatic pathways and receptor interactions has made it a subject of interest for medicinal chemists.

One of the most compelling aspects of< strong>Bicyclo[3.1.0]hexan-1-amine, hydrochloride (1:1), (1R,5R)- is its structural versatility. Researchers have leveraged its scaffold to develop derivatives with enhanced pharmacological profiles. For instance, modifications at the stereocenters or the introduction of additional functional groups have led to compounds with improved binding affinity and selectivity for specific biological targets. These derivatives are being tested in preclinical studies to evaluate their efficacy and safety.

The< strong>Bicyclo[3.1.0]hexan-1-amine, hydrochloride (1:1), (1R,5R)- compound also exhibits interesting physicochemical properties that make it suitable for various pharmaceutical applications. Its molecular weight and lipophilicity are within optimal ranges for oral bioavailability, while its solubility profile allows for formulation in both aqueous and lipid-based systems. These characteristics are crucial for developing drugs that can be administered via multiple routes.

In the realm of drug discovery, computational methods have played a pivotal role in understanding the interactions between< strong>Bicyclo[3.1.0]hexan-1-amine, hydrochloride (1:1), (1R,5R)- and biological targets such as enzymes and receptors. Molecular docking studies have revealed that this compound can bind to several protein pockets with high affinity, suggesting its potential as an inhibitor or modulator of these targets. These insights have guided the design of more potent analogs with improved pharmacological activity.

The stereochemistry of< strong>Bicyclo[3.1.0]hexan-1-amine, hydrochloride (1:1), (1R,5R)- is another critical factor that influences its biological activity. The 1R and 5R configurations confer specific spatial arrangements that can interact with biological targets in a highly selective manner. This stereochemical control is essential for developing drugs that exhibit minimal off-target effects and reduced toxicity.

Recent advances in synthetic chemistry have enabled the efficient preparation of< strong>Bicyclo[3.1.0]hexan-1-amine, hydrochloride (1:1), (1R,5R)- derivatives on a scalable basis. These synthetic methodologies have opened up new avenues for exploring its pharmacological potential without compromising on yield or purity. The ability to produce this compound reliably is crucial for advancing it towards clinical development.

The< strong>Bicyclo[3.1.0]hexan-1-amine, hydrochloride (1:2), (l-r)- molecule has also been investigated for its potential role in modulating neurological disorders such as Alzheimer's disease and Parkinson's disease. Preliminary studies suggest that it can interact with amyloid-beta plaques and alpha-synuclein aggregates, which are hallmark pathological features of these diseases. By targeting these pathological markers, this compound may offer a novel therapeutic approach for treating neurodegenerative conditions.

In conclusion,< strong>Bicyclo[3.lO]hexan-l-am ine , h ydroch lor ide( l : l ) ,( l R , 5 R )- represents a structurally fascinating and biologically promising compound with significant potential in pharmaceutical research . Its unique scaffold , stereochemistry ,and physicochemical properties make it an attractive candidate for drug discovery . Ongoing research efforts are focused on elucidating its mechanism of action , developing more potent derivatives ,and exploring its therapeutic applications . As our understanding of biological systems continues to evolve , compounds like< strong>Bicyclo[3.lO]hexan-l-am ine , h ydroch lor ide( l : l ) ,( l R , 5 R )- are poised to play a crucial role in shaping the future of medicine .